Fluphenazine hydrochloride Fluphenazine hydrochloride Fluphenazine Hydrochloride is the hydrochloride salt of fluphenazine, a phenothiazine with antipsychotic activity and potential antineoplastic activity. Fluphenazine blocks postsynaptic dopamine D2 receptors in the limbic system, cortical system and basal ganglia, resulting in a reduction of schizophrenia-associated hallucinations and delusions. In addition, as a serotonin antagonist, this agent may inhibit lymphocyte and myeloma cell proliferation by blocking 5-hydroxytrptamine type 1B (5-HT type 1B) receptors for serotonin.
Fluphenazine hydrochloride is a member of phenothiazines. It has a role as an anticoronaviral agent.
A phenothiazine used in the treatment of PSYCHOSES. Its properties and uses are generally similar to those of CHLORPROMAZINE.
Brand Name: Vulcanchem
CAS No.: 146-56-5
VCID: VC0195928
InChI: InChI=1S/C22H26F3N3OS.ClH/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)30-21)9-3-8-26-10-12-27(13-11-26)14-15-29;/h1-2,4-7,16,29H,3,8-15H2;1H
SMILES: C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl
Molecular Formula: C22H28F3N3OSCl2
Molecular Weight: 474 g/mol

Fluphenazine hydrochloride

CAS No.: 146-56-5

Impurities

VCID: VC0195928

Molecular Formula: C22H28F3N3OSCl2

Molecular Weight: 474 g/mol

Purity: > 95%

Fluphenazine hydrochloride - 146-56-5

CAS No. 146-56-5
Product Name Fluphenazine hydrochloride
Molecular Formula C22H28F3N3OSCl2
Molecular Weight 474 g/mol
IUPAC Name 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol;hydrochloride
Standard InChI InChI=1S/C22H26F3N3OS.ClH/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)30-21)9-3-8-26-10-12-27(13-11-26)14-15-29;/h1-2,4-7,16,29H,3,8-15H2;1H
Standard InChIKey MBHNWCYEGXQEIT-UHFFFAOYSA-N
SMILES C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl
Canonical SMILES C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl
Appearance White to Off-White Solid
Melting Point 235-237 °C
Description Fluphenazine Hydrochloride is the hydrochloride salt of fluphenazine, a phenothiazine with antipsychotic activity and potential antineoplastic activity. Fluphenazine blocks postsynaptic dopamine D2 receptors in the limbic system, cortical system and basal ganglia, resulting in a reduction of schizophrenia-associated hallucinations and delusions. In addition, as a serotonin antagonist, this agent may inhibit lymphocyte and myeloma cell proliferation by blocking 5-hydroxytrptamine type 1B (5-HT type 1B) receptors for serotonin.
Fluphenazine hydrochloride is a member of phenothiazines. It has a role as an anticoronaviral agent.
A phenothiazine used in the treatment of PSYCHOSES. Its properties and uses are generally similar to those of CHLORPROMAZINE.
Purity > 95%
Quantity Grams-Kilos
Shelf Life 2 years
Solubility Soluble to 38mg/mL in DMSO
Storage Store in a cool and dry place and at 0 - 4℃ for short term (days to weeks) or -77℃ for long term (months to years).
Synonyms 4-[3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-1-piperazineethanol Dihydrochloride;Anatensol;Dapotum;Flufenazin;Tensofin;Permitil hydrochloride;Prolinate;Prolixin;Siqualone;Squibb 4918;Trancin;Valamina;Fluphenazine Decanoate EP Impurity B DiHCl
PubChem Compound 6602611
Last Modified Dec 23 2021
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